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Compound of Interest

Compound Name: 2-Carbamoylisonicotinic acid

Cat. No.: B174875 Get Quote

Application Notes and Protocols for 2-
Carbamoylisonicotinic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2-
Carbamoylisonicotinic acid (CAS No. 160601-84-3). The following information is compiled to

ensure the safety of laboratory personnel and to maintain the integrity of the compound for

research and development purposes.
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Property Value Source

CAS Number 160601-84-3 [1]

Molecular Formula C₇H₆N₂O₃ [1]

Molecular Weight 166.13 g/mol [1]

Appearance White to off-white solid [1]

Boiling Point (Predicted) 542.6 ± 35.0 °C [1]

Density (Predicted) 1.458 ± 0.06 g/cm³ [1]

pKa (Predicted) 3.09 ± 0.10 [1]

Storage Temperature
Room Temperature, sealed in

dry conditions
[1]

Hazard Identification and Safety Precautions
2-Carbamoylisonicotinic acid is classified with the following hazards. Adherence to the

corresponding safety precautions is mandatory.
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Hazard Statement Description GHS Pictogram
Precautionary
Statements

H302 Harmful if swallowed GHS07

P264: Wash skin

thoroughly after

handling. P270: Do

not eat, drink or

smoke when using

this product.

P301+P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell. P330:

Rinse mouth. P501:

Dispose of

contents/container to

an approved waste

disposal plant.

H315 Causes skin irritation GHS07

P264: Wash skin

thoroughly after

handling. P280: Wear

protective gloves.

P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water. P332+P313: If

skin irritation occurs:

Get medical

advice/attention.

P362+P364: Take off

contaminated clothing

and wash it before

reuse.

H319 Causes serious eye

irritation

GHS07 P264: Wash skin

thoroughly after

handling. P280: Wear
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eye protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P337+P313: If

eye irritation persists:

Get medical

advice/attention.

H335
May cause respiratory

irritation
GHS07

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray. P271: Use

only outdoors or in a

well-ventilated area.

P304+P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing. P312: Call

a POISON CENTER

or doctor/physician if

you feel unwell.

P403+P233: Store in

a well-ventilated

place. Keep container

tightly closed. P405:

Store locked up.

Personal Protective Equipment (PPE)
The following PPE must be worn when handling 2-Carbamoylisonicotinic acid:
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PPE Category Specification

Eye/Face Protection
Chemical safety goggles or a face shield (EN

166 compliant).

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber,

butyl rubber). A lab coat or other protective

clothing to prevent skin contact.

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved respirator with a particulate

filter (e.g., N95) is recommended.

Experimental Protocols
4.1. General Handling Protocol

Preparation: Before handling, ensure that the work area is clean and uncluttered. Locate the

nearest safety shower and eyewash station.

Ventilation: Handle 2-Carbamoylisonicotinic acid in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation of dust.[2][3]

Personal Protective Equipment: Don the appropriate PPE as specified in Section 3.

Weighing and Transfer:

To avoid generating dust, handle the solid carefully.

Use a spatula for transfers. Avoid scooping or pouring in a manner that creates airborne

particles.

If possible, use a balance with a draft shield.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[2][3] Clean all equipment and the work area to remove any residual contamination.
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4.2. Storage Protocol

Container: Store 2-Carbamoylisonicotinic acid in its original, tightly sealed container.[2][3]

Environment: Keep the container in a dry, cool, and well-ventilated place.[3] Store at room

temperature.[1]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[3]

Security: For safety and to prevent unauthorized access, store the compound in a locked

cabinet or area.[2]

4.3. Spill and Waste Disposal Protocol

Spill Response:

Small Spills: For minor spills, carefully sweep up the solid material, avoiding dust

generation. Place the collected material into a labeled, sealed container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Large Spills: Evacuate the area. If safe to do so, contain the spill to prevent it from

spreading. Contact your institution's environmental health and safety department for

assistance with cleanup.

Waste Disposal: Dispose of 2-Carbamoylisonicotinic acid and any contaminated materials

in accordance with local, state, and federal regulations. Do not dispose of down the drain.

First Aid Measures
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Exposure Route First Aid Procedure

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Immediately call a poison

control center or seek medical attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[3] If skin irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.[2][3] Continue

rinsing. Seek immediate medical attention.

Inhalation

Move the affected person to fresh air and keep

them in a position comfortable for breathing.[2]

[3] If the person is not breathing, give artificial

respiration. If breathing is difficult, administer

oxygen. Seek medical attention if you feel

unwell.

Diagrams
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Workflow for Safe Handling of 2-Carbamoylisonicotinic Acid
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Caption: Workflow for the safe handling of 2-Carbamoylisonicotinic acid.
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Emergency Response for 2-Carbamoylisonicotinic Acid Exposure

Exposure Route

Immediate Actions

Exposure Occurs
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for 15 minutes
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Caption: Emergency response plan for exposure to 2-Carbamoylisonicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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